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Introduction

Tributyl(vinyl)tin (TBVT), an organotin compound with the chemical formula C14H30Sn, is a
crucial reagent in synthetic organic chemistry.[1] It is principally utilized as a vinyl group donor
in palladium-catalyzed cross-coupling reactions, most notably the Stille reaction, which is a
powerful method for forming carbon-carbon bonds.[1] The efficacy and applicability of TBVT in
these synthetic contexts are intrinsically linked to its solubility in the organic solvents used as
reaction media. This technical guide provides a comprehensive overview of the known solubility
characteristics of tributyl(vinyl)tin, outlines a detailed protocol for its quantitative solubility
determination, and presents a logical workflow for this experimental process.

Physical and Chemical Properties

Tributyl(vinyl)tin is a clear, colorless to pale yellow liquid at room temperature.[2][3] Its hon-
polar nature, owing to the three butyl chains and the vinyl group attached to the tin atom,
largely dictates its solubility behavior.
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Property Value

CAS Number 7486-35-3

Molecular Formula C14H30Sn

Molecular Weight 317.1 g/mol [1]

Appearance Clear, colorless to pale yellow liquid[2][3]
Density 1.085 g/mL at 25 °C[2]

Boiling Point 104-106 °C at 3.5 mmHg[2][3]

Melting Point <0°C[?]

Solubility Data

Quantitative solubility data for tributyl(vinyl)tin in various organic solvents is not extensively
reported in publicly available literature. However, qualitative and semi-quantitative descriptions
consistently indicate its high solubility in common non-polar and polar aprotic organic solvents
and its immiscibility with water.
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Solvent Solubility I Miscibility Notes
o The hydrophobic butyl groups

Water Insoluble / Not miscible[1][3][4] R )

prevent miscibility with water.

High solubility is expected due
Chloroform Soluble[3][5] o -

to similar polarities.

Moderate polarity of the
Ethyl Acetate Sparingly Soluble[3][5] solvent leads to limited

solubility.

Generally considered soluble
General Organic Solvents Soluble[2] in most common organic

solvents.

Diethyl Ether

Assumed Miscible

Commonly used as a solvent
for its synthesis, implying high
solubility.[1]

Tetrahydrofuran (THF)

Assumed Miscible

Commonly used as a solvent
for its synthesis, implying high
solubility.[1]

Toluene

Assumed Miscible

Often used in Stille couplings,

indicating high solubility.[1]

Hexane

Assumed Miscible

Used in workup procedures,

suggesting high solubility.[1]

Experimental Protocol: Quantitative Solubility

Determination

The following is a generalized protocol for the quantitative determination of tributyl(vinyl)tin

solubility in an organic solvent using the static analytical "shake-flask" method, which is a

reliable technique for generating equilibrium solubility data.

Objective: To determine the equilibrium solubility of tributyl(vinyl)tin in a specified organic

solvent at a controlled temperature.
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Materials:

Tributyl(vinyl)tin (=97% purity)

Selected organic solvent (HPLC grade or equivalent)

Internal standard (e.g., a non-reactive, soluble compound with a distinct analytical signal, like
tetradecane)

Scintillation vials or sealed test tubes with screw caps

Thermostatically controlled shaker or water bath

Analytical balance (£ 0.1 mg)

Micropipettes

Syringe filters (0.22 um, PTFE or other solvent-compatible material)

Gas chromatograph with a flame ionization detector (GC-FID) or mass spectrometer (GC-
MS)

Procedure:

o Preparation of Saturated Solutions: a. Add an excess amount of tributyl(vinyl)tin to a series

of vials. The goal is to have a visible, undissolved phase of the solute. b. Carefully add a
known volume or mass of the desired organic solvent to each vial. c. Seal the vials tightly to
prevent solvent evaporation.

Equilibration: a. Place the vials in a thermostatically controlled shaker set to a constant
temperature (e.g., 25 °C). b. Agitate the mixtures for a sufficient period to ensure equilibrium
is reached (e.g., 24-48 hours). The system is at equilibrium when the concentration of the
solute in the solvent phase remains constant over time.

Sample Preparation for Analysis: a. After equilibration, cease agitation and allow the vials to
stand undisturbed in the temperature-controlled environment for several hours (e.g., 12-24
hours) to allow the undissolved tributyl(vinyl)tin to settle completely. b. Carefully withdraw
an aliguot of the clear, supernatant liquid phase using a micropipette or syringe. c.
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Immediately filter the aliquot through a 0.22 um syringe filter to remove any suspended
microdroplets. This step is critical to prevent overestimation of solubility.

o Quantitative Analysis (GC-FID/MS): a. Prepare a series of calibration standards of
tributyl(vinyl)tin in the same solvent, with known concentrations. Each standard should also
contain the internal standard at a fixed concentration. b. Accurately dilute the filtered sample
(from step 3c) with the solvent to a concentration that falls within the range of the calibration
curve. Add the internal standard to this diluted sample at the same concentration used in the
standards. c. Analyze the calibration standards and the sample by GC-FID or GC-MS. d.
Generate a calibration curve by plotting the ratio of the peak area of tributyl(vinyl)tin to the
peak area of the internal standard against the concentration of tributyl(vinyl)tin. e. Use the
peak area ratio from the sample chromatogram and the calibration curve to determine the
concentration of tributyl(vinyl)tin in the diluted sample.

o Calculation of Solubility: a. Calculate the concentration of tributyl(vinyl)tin in the original,
undiluted (saturated) solution by multiplying the determined concentration by the dilution
factor. b. Express the solubility in appropriate units, such as grams per liter (g/L) or moles
per liter (mol/L).

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the quantitative determination of
tributyl(vinyl)tin solubility.
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Caption: Workflow for determining the solubility of Tributyl(vinyl)tin.

Conclusion

Tributyl(vinyl)tin is a non-polar organometallic compound that exhibits high solubility in a wide
range of common organic solvents and is insoluble in water. While precise quantitative data is
scarce in the literature, its utility in synthetic chemistry relies on its miscibility with reaction
solvents like THF, toluene, and ethers. The provided experimental protocol offers a robust
framework for researchers to determine quantitative solubility values tailored to their specific
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applications, thereby enabling better control and optimization of reaction conditions. Adherence
to rigorous experimental technique is paramount for obtaining accurate and reproducible
solubility data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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